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Compound of Interest

Compound Name: Ammonium selenite

Cat. No.: B15185883 Get Quote

Ammonium selenite ((NH₄)₂SeO₃), a compound utilized in the manufacturing of red glass and

as a reagent for alkaloids, necessitates careful handling due to its potential health and

environmental hazards. This technical guide provides a comprehensive overview of the

material safety information for ammonium selenite, compiled from available data. It is

intended for researchers, scientists, and drug development professionals who may work with

this substance.

While a comprehensive, officially published Safety Data Sheet (SDS) with detailed quantitative

toxicity data for ammonium selenite is not readily available in the public domain, this guide

synthesizes the known properties and extrapolates safety precautions based on the known

hazards of similar selenium and ammonium compounds. It is imperative to treat ammonium
selenite with the utmost caution, assuming a high degree of toxicity.

Chemical and Physical Properties
A summary of the known physical and chemical properties of ammonium selenite is presented

in the table below. This information is crucial for the safe handling, storage, and use of the

compound.
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Property Value Reference

Chemical Formula (NH₄)₂SeO₃ [1][2]

Molecular Weight 163.04 g/mol [1]

Appearance
White or slightly reddish

hygroscopic crystals
[1][3]

Solubility in Water

49.21 g/100g solution at

1°C54.70 g/100g solution at

25°C69.08 g/100g solution at

70°C

[3]

Decomposition Decomposes upon heating [1]

CAS Number 7783-19-9 [1][3]

Hazard Identification and Toxicity
Detailed quantitative toxicity data such as LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%) for ammonium selenite are not available in the public search results.

However, based on the toxicity of related compounds like sodium selenite and general

knowledge of selenium compounds, ammonium selenite should be considered highly toxic.

GHS Hazard Classification (Presumed, based on related compounds):

Acute Toxicity, Oral (Category 2 or 3)

Acute Toxicity, Inhalation (Category 2 or 3)

Serious Eye Damage/Eye Irritation (Category 1 or 2)

Skin Corrosion/Irritation (Category 1 or 2)

Specific target organ toxicity — Repeated exposure (Category 1 or 2)

Hazardous to the aquatic environment, acute and chronic (Category 1)
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The primary hazards are associated with the selenite ion, which can interfere with essential

biological processes. The ammonium ion can also contribute to toxicity, particularly if the

compound decomposes and releases ammonia gas.

Experimental Protocols for Safety Assessment
Specific experimental protocols for the safety assessment of ammonium selenite were not

found in the available search results. However, standard methodologies for evaluating the

safety of a chemical compound would include:

Acute Oral Toxicity (e.g., OECD Guideline 420, 423, or 425): This would be performed to

determine the LD50 value and identify acute toxic effects.

Acute Dermal and Inhalation Toxicity (e.g., OECD Guidelines 402 and 403): To assess the

risks associated with skin contact and breathing in the substance.

Dermal and Eye Irritation/Corrosion (e.g., OECD Guidelines 404 and 405): To evaluate the

potential for skin and eye damage upon contact.

Skin Sensitization (e.g., OECD Guideline 429): To determine if the substance can cause an

allergic skin reaction.

Repeated Dose Toxicity (e.g., OECD Guideline 407 or 408): To understand the effects of

long-term or repeated exposure.

Mutagenicity and Carcinogenicity Assays: To assess the potential to cause genetic mutations

or cancer.

Handling, Storage, and Emergency Procedures
Given the presumed high toxicity of ammonium selenite, stringent safety measures are

required.

Personal Protective Equipment (PPE)
A diagram illustrating the necessary personal protective equipment for handling ammonium
selenite is provided below.
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Personal Protective Equipment (PPE)

Full-face respirator with
 P100/HEPA filter

Chemical-resistant gloves
(e.g., Nitrile, Neoprene)

Chemical splash goggles
and face shield

Chemical-resistant apron
or full-body suit

Closed-toe shoes and
 chemical-resistant boot covers

Researcher/
Scientist

Respiratory
Protection

Hand
Protection

Eye/Face
Protection

Body
Protection

Foot
Protection

Click to download full resolution via product page

Caption: Required PPE for handling ammonium selenite.

Handling and Storage
Ventilation: Always handle ammonium selenite in a well-ventilated area, preferably within a

certified chemical fume hood.

Avoid Dust: Take precautions to avoid the generation of dust.

Storage: Store in a cool, dry, and tightly sealed container, away from incompatible materials

such as strong acids. The storage area should be secure and accessible only to authorized

personnel.

First Aid Measures
The following table summarizes the recommended first aid measures in case of exposure to

ammonium selenite.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, give large amounts of water to drink.

Seek immediate medical attention.

Firefighting Measures
Extinguishing Media: Use extinguishing media appropriate for the surrounding fire. Water

spray, dry chemical, carbon dioxide, or foam may be used.

Hazardous Combustion Products: Upon decomposition, ammonium selenite may emit toxic

fumes of selenium oxides and ammonia.

Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.

Accidental Release Measures
Personal Precautions: Evacuate the area and wear appropriate PPE as outlined in section

4.1.

Containment and Cleanup: Carefully sweep up the spilled material, avoiding dust generation,

and place it in a sealed container for disposal. The spill area should be thoroughly cleaned

with a suitable decontaminating solution.
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Environmental Precautions: Prevent the spilled material from entering drains, sewers, or

waterways, as selenium compounds are very toxic to aquatic life.

Potential Signaling Pathway of Toxicity
The toxicity of selenite is believed to involve the depletion of intracellular glutathione (GSH), a

key antioxidant. This can lead to oxidative stress and cell damage. The diagram below

illustrates a simplified potential signaling pathway for selenite toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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